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Compound of Interest

Compound Name: Physalin H

Cat. No.: B1216938 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Physalin H is a naturally occurring seco-steroid belonging to the withanolide class of

compounds, primarily isolated from plants of the Physalis genus.[1] It has garnered significant

interest in cell biology as a chemical probe due to its potent and specific inhibitory effects on

key cellular signaling pathways, particularly the Hedgehog signaling cascade and its

immunomodulatory properties on T lymphocytes.[2][3] These characteristics make Physalin H
a valuable tool for dissecting complex biological processes and for potential therapeutic

development.

This document provides detailed application notes and experimental protocols for utilizing

Physalin H as a chemical probe to investigate the Hedgehog pathway and T-cell-mediated

immune responses.

Data Presentation
The following tables summarize the quantitative data on the biological activities of Physalin H.

Table 1: Inhibitory Activity of Physalin H on the Hedgehog Signaling Pathway
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Parameter Cell Line/System IC50 Value Reference

GLI1 Transcriptional

Activity
NIH3T3 cells 0.7 µM [4]

Cell Viability

(Hedgehog-

dependent)

PANC-1 (Pancreatic

Cancer)
5.7 µM [4]

Cell Viability

(Hedgehog-

dependent)

DU145 (Prostate

Cancer)
6.8 µM [4]

Table 2: Immunosuppressive Effects of Physalin H on T Lymphocytes

Parameter Assay IC50 Value Conditions Reference

T-cell

Proliferation

Concanavalin A

(ConA)-induced
0.69 µg/mL In vitro [2]

T-cell

Proliferation

Mixed

Lymphocyte

Reaction (MLR)

0.39 µg/mL In vitro [2]

Antigen-specific

T-cell response

Ovalbumin

(OVA)

immunized mice

Dose-dependent

suppression
In vivo [2]

Delayed-Type

Hypersensitivity

(DTH)

CD4+ T-cell

mediated

Dose-dependent

suppression
In vivo [2]

Table 3: Modulation of Th1/Th2 Cytokine Production by Physalin H
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Cytokine Effect Cell Type Conditions Reference

IFN-γ (Th1) Decrease T-cells In vitro [2]

IL-2 (Th1) Decrease T-cells In vitro [2]

IL-4 (Th2) Increase T-cells In vitro [2]

IL-10 (Th2) Increase T-cells In vitro [2]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway targeted by Physalin H and a

general experimental workflow for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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